Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
Overview
Description
Molecular Structure Analysis
The molecular structure of Methyl 4-(hydroxymethyl)thiophene-2-carboxylate consists of a thiophene ring, which is a five-membered ring made up of one sulfur atom, attached to a carboxylate group and a hydroxymethyl group.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . Its InChI code is 1S/C7H8O3S/c1-10-7(9)6-2-5(3-8)4-11-6/h2,4,8H,3H2,1H3 .Scientific Research Applications
Synthesis and Chemical Reactions
Acylaminomethylation of Thiophenes : Methyl 4-(hydroxymethyl)thiophene-2-carboxylate has been used in acylaminomethylation reactions, yielding derivatives with potential in various chemical syntheses (Gol'dfarb et al., 1986).
Formation of Azo-dyes : this compound derivatives have been synthesized for use in spectrophotometric analytical research, indicating their potential in dye production and analysis (Barabash et al., 2020).
Electrophilic Reactions with Samarium Diiodide : This compound has been used in electrophilic reactions involving samarium diiodide, showing its utility in synthesizing long-chain esters with various functionalities (Yang et al., 2000).
Synthesis of Heterocyclic Systems : It's been applied in the synthesis of new heterocyclic systems, like Benzo[4,5]furo[3,2-b]thieno[2,3-d]pyridines, indicating its role in creating novel organic compounds (Yagodkina-Yakovenko et al., 2018).
Biological and Environmental Applications
Microbial Metabolism : In environmental biology, this compound has been studied for its role in microbial metabolism, particularly in organisms using thiophen-2-carboxylate as a carbon, energy, and sulfur source (Cripps, 1973).
Genotoxic and Carcinogenic Potentials Assessment : this compound derivatives have been evaluated for their genotoxic and carcinogenic potentials, indicating their importance in safety assessments in pharmacology and toxicology (Lepailleur et al., 2014).
Material Science and Electrochemistry
Electrochromic Performances : Derivatives of this compound have been studied for their electrochromic performances, which is crucial in the development of smart materials and coatings (Li et al., 2020).
Mesogenic Polythiophenes Studies : Research on mesogenic polythiophenes using this compound derivatives has provided insights into molecular ordering, which is vital for developing advanced polymeric materials (Suryanarayanan et al., 2014).
Safety and Hazards
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate is classified under GHS07. It has hazard statements H315, H319, and H335, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing hands thoroughly after handling .
Future Directions
Thiophene derivatives, including Methyl 4-(hydroxymethyl)thiophene-2-carboxylate, continue to attract interest due to their versatile properties and potential applications in various fields. Future research may focus on exploring new synthesis methods, investigating their mechanisms of action, and developing new applications .
properties
IUPAC Name |
methyl 4-(hydroxymethyl)thiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O3S/c1-10-7(9)6-2-5(3-8)4-11-6/h2,4,8H,3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIWUSXANPCXFSZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CS1)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80730656 |
Source
|
| Record name | Methyl 4-(hydroxymethyl)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80730656 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
816449-72-6 |
Source
|
| Record name | Methyl 4-(hydroxymethyl)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80730656 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 4-(hydroxymethyl)thiophene-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9H-Thioxanthen-9-one, 1-[[2-(dimethylamino)ethyl]amino]-4-nitro-](/img/structure/B3057430.png)
![2,6-Bis[[4-(diethylamino)phenyl]methylidene]cyclohexan-1-one](/img/structure/B3057438.png)
